Cas no 21003-83-8 (Benzoic acid, 4-(1,1-dimethylethyl)-2-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 4-(1,1-dimethylethyl)-2-hydroxy-, methyl ester
• CAS No: 21003-83-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1397486
• PubChem ID: 20777194
• Update Time: 2025-04-20

Benzoic acid, 4-(1,1-dimethylethyl)-2-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1,1-dimethylethyl)-2-hydroxy-, methyl ester
• methyl 4-tert-butyl-2-hydroxybenzoate
• DB-320007
• methyl 4-tert-butyl-2-hydroxybezoate
• methyl 4-(tert-butyl)salicylate
• 21003-83-8
• Methyl 4-(tert-butyl)-2-hydroxybenzoate
• SCHEMBL3157053
• BZVFPKKNWFNYHW-UHFFFAOYSA-N

• Inchi： 1S/C12H16O3/c1-12(2,3)8-5-6-9(10(13)7-8)11(14)15-4/h5-7,13H,1-4H3
• InChI Key： BZVFPKKNWFNYHW-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OC)C=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53